Cas no 903352-72-7 (N-3-(6-ethoxypyridazin-3-yl)phenyl-2,4-dimethoxybenzene-1-sulfonamide)

• Product Name: N-3-(6-ethoxypyridazin-3-yl)phenyl-2,4-dimethoxybenzene-1-sulfonamide
• CAS No: 903352-72-7
• MF: C₂₀H₂₁N₃O₅S
• MW: 415.46284365654
• CID: 5871801
• PubChem ID: 7553672
• Update Time: 2025-08-04

N-3-(6-ethoxypyridazin-3-yl)phenyl-2,4-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-[3-(6-ethoxy-3-pyridazinyl)phenyl]-2,4-dimethoxy-
• AKOS002068155
• 903352-72-7
• N-[3-(6-ethoxypyridazin-3-yl)phenyl]-2,4-dimethoxybenzenesulfonamide
• F2629-0140
• N-[3-(6-ethoxypyridazin-3-yl)phenyl]-2,4-dimethoxybenzene-1-sulfonamide
• N-(3-(6-ethoxypyridazin-3-yl)phenyl)-2,4-dimethoxybenzenesulfonamide
• N-3-(6-ethoxypyridazin-3-yl)phenyl-2,4-dimethoxybenzene-1-sulfonamide

• Inchi： 1S/C20H21N3O5S/c1-4-28-20-11-9-17(21-22-20)14-6-5-7-15(12-14)23-29(24,25)19-10-8-16(26-2)13-18(19)27-3/h5-13,23H,4H2,1-3H3
• InChI Key： IDCDLSAQLQQKFQ-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC(C3=NN=C(OCC)C=C3)=C2)(=O)=O)=CC=C(OC)C=C1OC

Computed Properties

• Exact Mass: 415.12019195g/mol
• Monoisotopic Mass: 415.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.303±0.06 g/cm3(Predicted)
• Boiling Point: 655.1±65.0 °C(Predicted)
• pka: 7.44±0.10(Predicted)

Additional information on N-3-(6-ethoxypyridazin-3-yl)phenyl-2,4-dimethoxybenzene-1-sulfonamide

Compound CAS No. 903352-72-7: N-3-(6-Ethoxypyridazin-3-yl)phenyl-2,4-dimethoxybenzene-1-sulfonamide

The compound with CAS No. 903352-72-7, known as N-3-(6-Ethoxypyridazin-3-yl)phenyl-2,4-dimethoxybenzene-1-sulfonamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials.

N-Sulfonamides are a class of compounds that have been extensively studied for their role in various biological processes. The presence of the sulfonamide group in this molecule contributes to its stability and bioavailability, making it a valuable candidate for therapeutic applications. Recent studies have highlighted the importance of sulfonamides in modulating enzyme activity and receptor binding, which are critical factors in drug design.

The 6-Ethoxypyridazine moiety within the compound adds another layer of complexity and functionality. Pyridazine derivatives are known for their versatility in organic synthesis and their ability to participate in various chemical reactions. The ethoxy group attached to the pyridazine ring enhances the molecule's solubility and pharmacokinetic properties, which are essential for its efficacy in biological systems.

Furthermore, the 2,4-dimethoxybenzene component of the compound plays a crucial role in stabilizing the overall structure. Methoxy groups are commonly used in organic chemistry to improve solubility and reduce toxicity, making this compound more suitable for pharmaceutical applications. Recent research has emphasized the importance of methoxy substitution patterns in influencing the bioactivity of aromatic compounds.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The use of advanced catalytic systems has enabled chemists to achieve high yields and excellent purity levels, ensuring that the compound meets stringent quality control standards required for preclinical studies.

Recent advancements in computational chemistry have allowed researchers to model the electronic properties and interaction potentials of this compound with various biological targets. These studies have provided valuable insights into its potential as an inhibitor of key enzymes involved in metabolic disorders and inflammatory conditions.

Moreover, the N-Sulfonamide group has been shown to exhibit strong binding affinities towards certain G-protein coupled receptors (GPCRs), which are major targets in drug discovery. This property makes N-3-(6-Ethoxypyridazin-3-yl)phenyl-2,4-dimethoxybenzene-1-sulfonamide a promising lead compound for developing novel therapeutics targeting chronic diseases such as diabetes and neurodegenerative disorders.

In conclusion, CAS No. 903352-72-7 represents a cutting-edge molecule with multifaceted applications across diverse scientific domains. Its unique combination of functional groups and structural features positions it as a valuable asset in both academic research and industrial development.